Cas no 352535-86-5 (2-Chloro-6-fluoro-5-methylphenylboronic acid)

2-Chloro-6-fluoro-5-methylphenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. Its halogen and methyl substituents enhance its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features allow for precise functionalization of aromatic systems, enabling the synthesis of complex molecules. High purity grades are available to ensure consistent performance in catalytic processes. This reagent is particularly useful in constructing heterocyclic frameworks and advanced intermediates for drug discovery.
2-Chloro-6-fluoro-5-methylphenylboronic acid structure
352535-86-5 structure
Product Name:2-Chloro-6-fluoro-5-methylphenylboronic acid
CAS No:352535-86-5
MF:C7H7BClFO2
MW:188.391684770584
MDL:MFCD03701535
CID:303011
PubChem ID:24879657
Update Time:2025-10-29

2-Chloro-6-fluoro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-fluoro-5-methylphenylboronic acid
    • 2-CHLORO-6-FLUORO-5-METHYLPHENYLBORONIC
    • 2-Fluoro-3-methyl-6-chlorophenylboronic acid
    • Boronic acid,B-(6-chloro-2-fluoro-3-methylphenyl)-
    • (6-chloro-2-fluoro-3-methylphenyl)boronic acid
    • 6-chloro-2-fluoro-3-methylphenylboronic acid
    • BORONIC ACID, (6-CHLORO-2-FLUORO-3-METHYLPHENYL)-
    • OXBULPFGOYOICC-UHFFFAOYSA-N
    • AB15780
    • VB10139
    • TRA0064387
    • FCH1119778
    • CS-W016777
    • A822693
    • SY033886
    • DTXSID80394818
    • N12134
    • SCHEMBL3318129
    • MFCD03701535
    • J-508935
    • 352535-86-5
    • (6-chloro-2-fluoro-3-methyl-phenyl)boronic acid;6-Chloro-2-fluoro-3-methylphenylboronic Acid
    • 2-Chloro-6-fluoro-5-methylphenylboronicacid
    • DS-13463
    • FT-0644496
    • AKOS015842309
    • DB-010395
    • (6-chloro-2-fluoro-3-methyl-phenyl)boronic Acid
    • MDL： MFCD03701535
    • Inchi： 1S/C7H7BClFO2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3,11-12H,1H3
    • InChI Key： OXBULPFGOYOICC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C)=C(C=1B(O)O)F

Computed Properties

  • Exact Mass: 188.02100
  • Monoisotopic Mass: 188.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.35
  • Melting Point: 127-132 °C (lit.)
  • Boiling Point: 323.3°Cat760mmHg
  • Flash Point: 149.3°C
  • PSA: 40.46000
  • LogP: 0.46730

2-Chloro-6-fluoro-5-methylphenylboronic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • HazardClass：IRRITANT

2-Chloro-6-fluoro-5-methylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Chloro-6-fluoro-5-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010011429-250mg
6-Chloro-2-fluoro-3-methylphenylboronic acid
 352535-86-5 97%
250mg
 $494.40 2023-09-02
Alichem
A010011429-500mg
6-Chloro-2-fluoro-3-methylphenylboronic acid
 352535-86-5 97%
500mg
 $831.30 2023-09-02
Alichem
A010011429-1g
6-Chloro-2-fluoro-3-methylphenylboronic acid
 352535-86-5 97%
1g
 $1460.20 2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023024-5g
2-Chloro-6-fluoro-5-methylphenylboronic acid
 352535-86-5 97%
5g
 ￥217 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023024-1g
2-Chloro-6-fluoro-5-methylphenylboronic acid
 352535-86-5 97%
1g
 ￥146 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023024-25g
2-Chloro-6-fluoro-5-methylphenylboronic acid
 352535-86-5 97%
25g
 ￥915 2024-05-24
abcr
AB271754-1 g
2-Chloro-6-fluoro-5-methylphenylboronic acid, 95%; .
 352535-86-5 95%
1g
 €92.30 2023-04-26
abcr
AB271754-5 g
2-Chloro-6-fluoro-5-methylphenylboronic acid, 95%; .
 352535-86-5 95%
5g
 €163.80 2023-04-26
abcr
AB271754-25 g
2-Chloro-6-fluoro-5-methylphenylboronic acid, 95%; .
 352535-86-5 95%
25g
 €412.70 2023-04-26
Apollo Scientific
PC412003-5g
2-Chloro-6-fluoro-5-methylphenylboronic acid
 352535-86-5 97%
5g
 £45.00 2025-02-21

2-Chloro-6-fluoro-5-methylphenylboronic acid Related Literature

352535-86-5 (2-Chloro-6-fluoro-5-methylphenylboronic acid) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent